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Compound of Interest

Compound Name: Carbomer 934

Cat. No.: B3432583

An In-depth Technical Guide to Carbomer 934

This technical guide provides a comprehensive overview of Carbomer 934, a high molecular
weight polymer of acrylic acid, intended for researchers, scientists, and drug development
professionals. The guide details its chemical information, physicochemical properties, and
standard experimental protocols.

Core Chemical Information

Carbomer 934 is a synthetic, high molecular weight polymer of acrylic acid cross-linked with
allyl ethers of sucrose or pentaerythritol.[1][2] It is supplied as a white, fluffy, and hygroscopic
powder with a slight acetic odor.[3][4] Primarily, it functions as a high-viscosity emulsifying,
stabilizing, and thickening agent in a wide range of pharmaceutical and cosmetic applications.

[5]16]

The various grades of Carbomer, such as 934, 940, and 941, are indicative of their molecular
weight and the specific components of the polymer.[7] Notably, the manufacturing process,
particularly the solvent used (e.g., benzene), can differentiate specific grades.[8] Carbomer
934P, for instance, is a high molecular weight polymer of acrylic acid cross-linked with allyl
ethers of sucrose or pentaerythritol, and historically, its manufacturing involved the use of
benzene.[1][9] Newer grades are often produced using less toxic solvents like ethyl acetate.
[10]

CAS Number Clarification:
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There are multiple CAS numbers associated with Carbomer and polyacrylic acid. The most
relevant for Carbomer 934 are:

e 9007-16-3: Frequently cited for Carbomer 934.[6][11]
e 9003-01-4: Also associated with Carbomer 934 and its homopolymers.[7][11]

The specific CAS number may vary depending on the cross-linking agent and manufacturing
process. It is crucial to refer to the supplier's documentation for the precise CAS designation.

Physicochemical Properties

The functional properties of Carbomer 934 are defined by its chemical structure and behavior
in a dispersed state. The following tables summarize the key quantitative data for Carbomer
934 and its pharmaceutical grade, Carbomer 934P.

Table 1: General Physicochemical Properties of Carbomer 934

Property Specification Source(s)
Appearance White, fluffy powder [3]
Odor Slight acetic [4]
pH (1% aqueous dispersion) 25-3.0 [4]
Primary Particle Size ~0.2 um in diameter [3]

Flocculated Powder Particle

) 2-7 um in diameter [3]
Size
Swells in water and other polar
Solubility solvents to form a gel after [3]

neutralization.

Table 2: USP/NF Specifications for Carbomer 934 and 934P
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Carbomer 934 Carbomer 934P

Parameter o o Source(s)
Specification Specification

Carboxylic Acid (- 56.0% - 68.0% (on 56.0% - 68.0% (on 2]

COOH) Content dried basis) dried basis)

Viscosity (0.5%

_ 30,500 - 39,400 29,400 - 39,400
neutralized aqueous [1][2][12]
_ _ mPa-s mPa-s

dispersion at 25°C)

Loss on Drying Not more than 2.0% Not more than 2.0% [71[13]

Residual Benzene Not more than 0.5% Not more than 0.01% [1107]

, _ Not more than 2,500 Not specified in the
Free Acrylic Acid [14]

ppm same manner

Mechanism of Action: pH-Dependent Thickening

The thickening property of Carbomer 934 is activated upon neutralization of its acidic
carboxylic acid groups.[5] In an aqueous dispersion, the polymer molecules remain in a coiled
state due to intramolecular hydrogen bonding. The addition of a neutralizing agent, such as
triethanolamine (TEA) or sodium hydroxide (NaOH), causes the carboxyl groups to ionize.[5]
The resulting electrostatic repulsion between the negatively charged carboxylate ions leads to
the uncoiling and swelling of the polymer chains, which significantly increases the viscosity of
the solution and forms a stable gel.[5]
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Figure 1: pH-Dependent Thickening Mechanism of Carbomer 934.

Experimental Protocols
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This section provides detailed methodologies for the preparation and characterization of
Carbomer 934.

Preparation of a 1% (w/w) Carbomer 934 Gel

This protocol describes a standard method for preparing a simple agueous gel.[5]
Methodology:

o Dispersion: Slowly and carefully sift 1g of Carbomer 934 powder into the vortex of 999 of
vigorously agitated purified water. Using a high-shear mixer initially can aid in dispersion, but
prolonged high shear should be avoided as it can degrade the polymer.[15]

e Hydration: Continue stirring at a lower speed until the polymer is fully dispersed and no
lumps are visible. Allow the solution to stand for at least 30 minutes to ensure complete
hydration of the polymer patrticles.[5]

» Neutralization: While stirring, add a neutralizing agent such as triethanolamine (TEA) or a
10% sodium hydroxide solution dropwise.[5]

o Gel Formation: As the pH of the dispersion approaches neutrality (typically pH 6-8), a
significant increase in viscosity will be observed, and a clear gel will form.[5]

o Final pH Adjustment: Carefully monitor the pH using a calibrated pH meter and continue to
add the neutralizer until the desired pH and viscosity are achieved.[5]
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Figure 2: Experimental Workflow for Carbomer 934 Gel Preparation.

Quality Control Protocols
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Figure 3: Quality Control Workflow for Carbomer 934.
a) Viscosity Measurement
The viscosity of a neutralized Carbomer 934 dispersion is a critical quality attribute.
» Methodology:
o Prepare a 0.5% aqueous dispersion of Carbomer 934 as described in section 4.1.[13]

o Neutralize the dispersion to a pH between 7.3 and 7.8 with a sodium hydroxide solution
(18 in 100).[13]

o Place the neutralized mucilage in a water bath maintained at 25 + 0.1°C for 1 hour.[13]
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o Measure the viscosity using a rotational viscometer (e.g., Brookfield RVT) equipped with a
suitable spindle, rotating at 20 rpm.[8][13]

o Allow the reading to stabilize before recording the viscosity value in mPa-s.[5]
b) Carboxylic Acid Content Assay
This assay determines the percentage of carboxylic acid groups by titration.
o Methodology:

o Accurately weigh a sample of Carbomer 934, previously dried in a vacuum at 80°C for 1
hour.[1]

o Disperse the sample in purified water.[3]
o Titrate the dispersion with a standardized solution of sodium hydroxide (e.g., 0.1 N).[3]
o Determine the endpoint potentiometrically using a calibrated pH meter.[3]

o Calculate the carboxylic acid content using the following formula:[13] % Carboxylic Acid =
(V x N x 45.02) / W Where:

V = volume of sodium hydroxide consumed (mL)

N = normality of the sodium hydroxide solution

W = weight of the specimen taken (mg)

45.02 = molecular weight of the carboxylic acid (-COOH) group

c) ldentification via Infrared (IR) Spectroscopy

The identity of Carbomer 934 can be confirmed by its characteristic IR absorption spectrum.
e Methodology:

o Prepare a sample of the polymer for analysis (e.g., as a KBr pellet).[3]
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o Record the IR spectrum over a specific wavenumber range.[3]

o The resulting spectrum should exhibit characteristic absorption bands at approximately
1710, 1454, 1414, 1245, 1172, 1115, and 801 cm~1.[7][8]

Applications in Research and Drug Development

Carbomer 934's unigue properties make it a versatile excipient in various pharmaceutical
formulations:

» Topical Gels and Creams: It is widely used to create clear, viscous gels for the topical
delivery of active pharmaceutical ingredients (APIs).[4][16]

o Oral Suspensions: It effectively suspends insoluble drug patrticles, ensuring uniform dosage.

[5]

o Controlled-Release Formulations: In oral solid dosage forms, Carbomer 934 swells in the
gastrointestinal tract, forming a gel layer that controls the diffusion and release of the
embedded drug.[5]

» Bioadhesive Formulations: Its mucoadhesive properties can prolong the contact time of
drugs with mucous membranes, such as in ophthalmic preparations, enhancing drug
absorption and efficacy.[5][16]

Stability and Storage

Carbomer 934 is a stable and hygroscopic substance. It should be stored in tight containers to
protect it from moisture.[10] While the dry powder is resistant to microbial growth, aqueous
dispersions require the addition of a suitable preservative.[10] Heating at 104°C for 2 hours
does not affect its thickening properties, but prolonged exposure to excessive temperatures
can cause discoloration and reduced stability.[10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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